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Compound of Interest

Compound Name: 1,8-Cyclotetradecanedione

Cat. No.: B15474670 Get Quote

Disclaimer: Information regarding 1,8-Cyclotetradecanedione is exceptionally scarce in

publicly available scientific literature and chemical databases. This document has been

compiled to provide a general overview of safety, handling, and potential synthetic approaches

based on related chemical compounds. The information herein should be treated as a

preliminary guide and not as a substitute for a comprehensive, substance-specific safety data

sheet (SDS) or rigorous experimental validation. Researchers and drug development

professionals are strongly advised to conduct a thorough risk assessment before handling or

attempting to synthesize this compound.

Safety and Handling
Due to the absence of a specific Material Safety Data Sheet (MSDS) for 1,8-
Cyclotetradecanedione, the following safety and handling precautions are based on general

principles for macrocyclic ketones and diones. These recommendations are intended to provide

a baseline for safe laboratory practices and should be adapted to the specific experimental

context.

Hazard Identification
The specific hazards of 1,8-Cyclotetradecanedione have not been fully investigated.

However, based on data for similar macrocyclic ketones, it may be harmful if swallowed and

could cause eye irritation. Long-term exposure effects are unknown. It is prudent to handle this

compound with care, assuming it may possess uncharacterised toxicological properties.
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Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling 1,8-
Cyclotetradecanedione. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In the case of handling the compound as a powder or generating

aerosols, a dust mask or respirator may be necessary.

Handling and Storage
Handling: Avoid direct contact with skin and eyes. Do not ingest. Avoid the formation of dust

and aerosols. Use in a well-ventilated area, preferably within a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

First Aid Measures
In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. Seek

medical attention.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move to fresh air. If breathing is difficult, seek medical attention.

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Physicochemical and Toxicological Data
Specific experimental data for 1,8-Cyclotetradecanedione is not readily available. The

following tables provide a template for such data, with "Not Available" entered for the target

compound. For comparative purposes, some data for the related compound Cyclododecanone
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is included, but it should be noted that these values are not directly transferable to 1,8-
Cyclotetradecanedione.

Table 1: Physicochemical Properties

Property 1,8-Cyclotetradecanedione
Cyclododecanone (for
comparison)

Molecular Formula C₁₄H₂₄O₂ C₁₂H₂₂O

Molecular Weight 224.34 g/mol 182.31 g/mol

Appearance Not Available White solid

Melting Point Not Available 59-61 °C

Boiling Point Not Available 276-278 °C

Solubility Not Available Insoluble in water

Table 2: Toxicological Data

Test 1,8-Cyclotetradecanedione
Cyclododecanone (for
comparison)

Acute Oral Toxicity Not Available May be harmful if swallowed

Skin Corrosion/Irritation Not Available Not classified as an irritant

Serious Eye Damage/Irritation Not Available Not classified as an irritant

Carcinogenicity Not Available No data available

Experimental Protocols
No specific, validated experimental protocols for the synthesis or use of 1,8-
Cyclotetradecanedione have been found in the surveyed literature. A plausible, yet

unconfirmed, synthetic route is the ozonolysis of 1,8-cyclotetradecadiene. Ozonolysis is a well-

established method for the oxidative cleavage of alkenes to carbonyl compounds.
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Hypothetical Synthesis of 1,8-Cyclotetradecanedione via
Ozonolysis
Disclaimer: The following is a generalized, hypothetical protocol and has not been

experimentally validated for this specific substrate. It should be used as a conceptual guideline

only.

Dissolution: Dissolve 1,8-cyclotetradecadiene in a suitable solvent (e.g., dichloromethane or

methanol) in a reaction vessel equipped with a gas inlet and a cooling bath.

Ozonolysis: Cool the solution to a low temperature (typically -78 °C using a dry ice/acetone

bath). Bubble ozone gas through the solution until a blue color persists, indicating an excess

of ozone.

Quenching: Purge the solution with an inert gas (e.g., nitrogen or argon) to remove excess

ozone.

Workup: Add a reducing agent to the reaction mixture to decompose the ozonide

intermediate. Common reducing agents for this purpose include dimethyl sulfide (DMS) or

zinc dust with acetic acid.

Isolation: Allow the reaction to warm to room temperature. Wash the organic layer with water

and brine. Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate).

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by a suitable method such as column chromatography or recrystallization to yield 1,8-
Cyclotetradecanedione.

Visualizations
Hypothetical Experimental Workflow
The following diagram illustrates a potential workflow for the synthesis of 1,8-
Cyclotetradecanedione based on the hypothetical ozonolysis protocol described above.
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Hypothetical Synthesis Workflow

1. Dissolve 1,8-cyclotetradecadiene
in a suitable solvent

2. Cool solution to -78°C

3. Bubble ozone gas through the solution

4. Purge with inert gas

5. Add reducing agent (e.g., DMS)

6. Warm to room temperature

7. Aqueous workup (wash with water and brine)

8. Dry the organic layer

9. Remove solvent under reduced pressure

10. Purify by column chromatography
or recrystallization
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To cite this document: BenchChem. [1,8-Cyclotetradecanedione: A Preliminary Technical
Bulletin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474670#safety-and-handling-of-1-8-
cyclotetradecanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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